Cas no 88217-04-3 (Benz[a]anthracene-7-methanol, 3-methoxy-12-methyl-)
88217-04-3 structure
Product Name:Benz[a]anthracene-7-methanol, 3-methoxy-12-methyl-
CAS No:88217-04-3
MF:C21H18O2
MW:302.366425991058
CID:641024
PubChem ID:71409976
Update Time:2025-04-19
Benz[a]anthracene-7-methanol, 3-methoxy-12-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benz[a]anthracene-7-methanol, 3-methoxy-12-methyl-
- (3-methoxy-12-methylbenzo[a]anthracen-7-yl)methanol
- 88217-04-3
- (3-METHOXY-12-METHYLTETRAPHEN-7-YL)METHANOL
- DTXSID20829679
-
- Inchi: 1S/C21H18O2/c1-13-16-5-3-4-6-18(16)20(12-22)19-9-7-14-11-15(23-2)8-10-17(14)21(13)19/h3-11,22H,12H2,1-2H3
- InChI Key: ICUUSONONVRDLY-UHFFFAOYSA-N
- SMILES: OCC1C2C=CC=CC=2C(C)=C2C3C=CC(=CC=3C=CC2=1)OC
Computed Properties
- Exact Mass: 302.130679813g/mol
- Monoisotopic Mass: 302.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 29.5Ų
Benz[a]anthracene-7-methanol, 3-methoxy-12-methyl- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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